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Compound of Interest

Compound Name: 1-Boc-2-Piperidone

Cat. No.: B118031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Boc-2-
piperidone (tert-butyl 2-oxopiperidine-1-carboxylate), a key intermediate in pharmaceutical

synthesis. The information is compiled from various safety data sheets and regulatory

guidelines to ensure a thorough understanding of the compound's potential hazards, handling

procedures, and emergency responses.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Boc-2-piperidone is presented

below. These properties are essential for safe handling, storage, and use in a laboratory

setting.
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Property Value Reference

CAS Number 85908-96-9 [1]

Molecular Formula C₁₀H₁₇NO₃ [1]

Molecular Weight 199.25 g/mol [2]

Appearance

White to cream to yellow

crystalline powder or fused

solid

[1]

Melting Point 29-37 °C [1][2]

Boiling Point 110 °C @ 0.1 mmHg [3]

Flash Point > 110 °C (closed cup) [4]

Solubility
Soluble in Chloroform,

Methanol
[3]

Hazard Identification and Classification
1-Boc-2-piperidone is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye,

and respiratory irritation, as well as aquatic toxicity.
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Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, acute hazard
Acute 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard
Chronic 1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning[4][5]

GHS Pictograms:[4][5]

alt text

alt text

Precautionary Statements:
A summary of the key precautionary statements (P-statements) is provided below. For a full list,

please refer to the supplier's safety data sheet.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/688207
https://www.chemheterocycles.com/knowledge/information/1-boc-2-piperidone-msds.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/688207
https://www.chemheterocycles.com/knowledge/information/1-boc-2-piperidone-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type P-Statement Code P-Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[6]

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P273
Avoid release to the

environment.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P391 Collect spillage.[4]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4]
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Experimental Protocols for Hazard Assessment
The following sections detail the methodologies for key experiments cited in the hazard

assessment of chemicals like 1-Boc-2-piperidone, based on OECD guidelines.

Skin Irritation/Corrosion Testing (OECD Guideline 439 &
404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Methodology:

Test System: Reconstructed human epidermis (RhE) models are the preferred in vitro

method (OECD 439).[7][8] If in vivo testing is required, the albino rabbit is used (OECD 404).

[9]

Procedure (In Vitro - OECD 439):

A small amount of the test substance is applied topically to the tissue surface.[7]

The substance is left in contact for a defined period (e.g., 60 minutes).[7]

The substance is then removed by washing.

Cell viability is assessed by measuring the conversion of MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) to formazan, which is quantified

spectrophotometrically.[7]

A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the

substance is an irritant.[7]

Procedure (In Vivo - OECD 404):

A small area of the animal's fur is clipped.

The test substance is applied to a small area of skin (approx. 6 cm²) and covered with a

gauze patch.[10]
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The exposure duration is typically 4 hours.[10]

After exposure, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

The severity of the reactions is scored, and the substance is classified based on the mean

scores.

Acute Eye Irritation/Corrosion Testing (OECD Guideline
405)
This test assesses the potential of a substance to cause reversible or irreversible damage to

the eye.

Methodology:

Test System: The albino rabbit is the recommended in vivo test species.[11] A weight-of-the-

evidence approach, including in vitro data, should be considered to minimize animal testing.

[12]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal.[11]

The other eye remains untreated and serves as a control.[11]

The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and

swelling at specific time points after instillation (e.g., 1, 24, 48, and 72 hours).

The severity of the eye reactions is scored.

The substance is classified based on the persistence and severity of the observed lesions.

The use of analgesics and anesthetics is recommended to minimize animal distress.[12]

Acute Aquatic Toxicity Testing (OECD Guideline 203)
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This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a short exposure period.

Methodology:

Test Species: A variety of fish species can be used, with the choice depending on the

regulatory requirements and the nature of the substance.

Procedure:

Fish are exposed to a range of concentrations of the test substance in water for a period

of 96 hours.[13]

Mortality and other observable effects are recorded at 24, 48, 72, and 96 hours.[13]

A control group is maintained in water without the test substance.

The LC50 value is calculated at the end of the 96-hour exposure period.[13]

Safe Handling and Emergency Procedures
Adherence to proper handling and emergency protocols is crucial when working with 1-Boc-2-
piperidone.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Monitor for irritation.[5]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

medical attention.[5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical advice.[5]

Visualized Workflows
The following diagrams illustrate key safety-related workflows for handling 1-Boc-2-
piperidone.
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Hazard Identification

Risk Assessment

Risk Management

H315: Causes skin irritation

Assess potential exposure routes:
- Dermal contact

- Inhalation
- Accidental releaseH319: Causes serious eye irritation

H335: May cause respiratory irritation

H410: Very toxic to aquatic life with long lasting effects

Characterize risks based on
hazards and exposure potential

Personal Protective Equipment:
- Gloves

- Safety glasses
- Lab coat

Engineering Controls:
- Fume hood

- Good ventilation

Administrative Controls:
- SOPs

- Training

Proper waste disposal

Click to download full resolution via product page

Caption: Hazard Identification and Risk Assessment Workflow for 1-Boc-2-piperidone.
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Start: Handling 1-Boc-2-piperidone

Preparation:
- Review SDS

- Ensure fume hood is operational
- Gather all necessary materials

Don Personal Protective Equipment:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Handling in Fume Hood:
- Weigh and transfer the compound

- Avoid generating dust
- Keep container closed when not in use

Accidental Spill?

Spill Cleanup:
- Evacuate area if necessary

- Use absorbent material for small spills
- Place waste in a sealed container for disposal

Yes

Decontamination:
- Clean work surfaces

- Wash hands thoroughly

No

Doff Personal Protective Equipment

Storage:
- Store in a cool, dry, well-ventilated area

- Keep away from incompatible materials (strong oxidizing agents)

End

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Boc-2-piperidone in a Laboratory Setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b118031?utm_src=pdf-body-img
https://www.benchchem.com/product/b118031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Boc-2-piperidone, 99% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

2. 1-Boc-2-哌啶酮 97% | Sigma-Aldrich [sigmaaldrich.com]

3. N-Boc-2-piperidone CAS#: 85908-96-9 [m.chemicalbook.com]

4. 1-N-Boc-2-ピペリドン 97% | Sigma-Aldrich [sigmaaldrich.com]

5. 1-Boc-2-Piperidone MSDS/SDS | Supplier & Distributor [chemheterocycles.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. x-cellr8.com [x-cellr8.com]

8. uniube.br [uniube.br]

9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

10. nucro-technics.com [nucro-technics.com]

11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

13. oecd.org [oecd.org]

To cite this document: BenchChem. [Safety Data Sheet for 1-Boc-2-piperidone: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118031#safety-data-sheet-msds-for-1-boc-2-
piperidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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